Cas no 2018257-46-8 (Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro-)

• Product Name: Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro-
• CAS No: 2018257-46-8
• MF: C₁₀H₁₇BrO
• MW: 233.145382642746
• CID: 5284563
• Update Time: 2025-11-06

Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro-

• Inchi： 1S/C10H17BrO/c1-2-3-9(7-11)6-10-4-5-12-8-10/h2,9-10H,1,3-8H2
• InChI Key： REBQQCQZBFVHHK-UHFFFAOYSA-N
• SMILES： O1CCC(CC(CBr)CC=C)C1

Additional information on Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro-

Comprehensive Guide to Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro- (CAS No. 2018257-46-8)

Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro- (CAS No. 2018257-46-8) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and material science. This brominated furan derivative is known for its unique structural properties, making it a valuable intermediate in various chemical syntheses. Researchers and industry professionals often seek information on its synthesis methods, applications, and safety data, which we will explore in detail in this article.

The molecular structure of Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro- features a tetrahydrofuran ring substituted with a bromomethyl group and a pentenyl side chain. This combination of functional groups enhances its reactivity, making it suitable for use in cross-coupling reactions and polymer modifications. Given the rising interest in sustainable chemistry, this compound is often discussed in the context of green synthesis and biodegradable materials.

One of the most frequently asked questions about Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro- is its role in pharmaceutical research. While it is not a drug itself, its derivatives have shown potential in the development of bioactive molecules. For instance, furan-based compounds are being studied for their anti-inflammatory and antimicrobial properties, aligning with the growing demand for novel therapeutic agents.

In the industrial sector, Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro- is utilized in the production of specialty polymers and adhesives. Its ability to act as a reactive intermediate allows for the creation of high-performance materials with enhanced durability and flexibility. This has led to its adoption in automotive and aerospace applications, where lightweight and robust materials are essential.

Another area of interest is the environmental impact of Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro-. With increasing regulations on chemical usage, researchers are investigating its biodegradability and toxicity profile. Recent studies suggest that under controlled conditions, this compound can be broken down into less harmful byproducts, making it a candidate for eco-friendly chemical processes.

For those involved in laboratory synthesis, understanding the handling and storage of Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro- is crucial. It is recommended to store this compound in a cool, dry place away from direct sunlight to prevent degradation. Additionally, proper personal protective equipment (PPE) should be used to ensure safety during handling.

The market for Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro- is expected to grow, driven by its expanding applications in material science and pharmaceuticals. Companies specializing in fine chemicals are increasingly offering this compound in bulk, catering to the needs of research institutions and industrial manufacturers. As demand rises, so does the importance of understanding its supply chain and pricing trends.

In conclusion, Furan, 3-[2-(bromomethyl)-4-penten-1-yl]tetrahydro- (CAS No. 2018257-46-8) is a versatile compound with significant potential across multiple industries. Its unique chemical properties, combined with its applicability in sustainable technologies, make it a subject of ongoing research and development. Whether you are a chemist, a material scientist, or an industry professional, staying informed about this compound can provide valuable insights into its future applications.